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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
neptunium (Np), the first synthetic transuranic element.[1] As a silvery, radioactive actinide
metal, a thorough understanding of its physical properties is crucial for its handling, application
in research, and as a precursor in the production of other elements.[1][2][3] This document
summarizes key quantitative data, outlines general experimental protocols for the
characterization of radioactive metals, and provides a visual representation of its allotropic
transformations.

Core Physical Properties of Neptunium

Neptunium is a hard, ductile, and silvery metal.[1][4][5][6][7] When exposed to air at normal
temperatures, it forms a thin oxide layer.[4] This reactivity increases with temperature.[4] The
metal is notable for its large liquid range, one of the largest of any element, which is the
difference between its melting and boiling points.[2][4][8]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of neptunium metal.
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Property Value Notes
Atomic Number 93 [4][5][9][10]
) For the most stable isotope,
Atomic Mass 237u
Z7Np[1][5][6]°]
Appearance Silvery metallic [21[4][5][9][10]

Standard State

Solid at 298 K

[1](10]

[4]

Melting Point 639+ 3°C (912 £ 3K)
640 °C (913 K) [1]3][6][11][12]
644 °C (917 K) [71[13][14][15]

Boiling Point

4174 °C (4447 K)

Extrapolated value[4][5]

3902 °C (4175 K)

[EIOI[L2][14][15][16]

4000 °C (4273 K) [13]

Density (at 20°C) 20.45 g/cm3 (a-Np) [2][8][17]

20.2 glcm3 [1][7][9]

20.25 g/cm3 [14][15]

Bulk Modulus 118 GPa Comparable to manganese[4]
Allotropes At least three a-Np, B-Np, y-Np[2][3][4][5][8]

Crystal Structure

a-Np: Orthorhombic

Room temperature[2][3][5][8]

B-Np: Tetragonal

Above 280 °C[2][3][5][8]

y-Np: Body-centered cubic

Above 577 °C[2][4][5][8]

Electron Configuration

[Rn] 5f4 6d* 7s2

[71010][11][12]

Electronegativity

1.36 (Pauling scale)

[12]

Paramagnetism

Paramagnetic

[5](6]

Allotropic Transformations of Neptunium
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Neptunium metal exists in at least three allotropic forms, transitioning between them at specific
temperatures. These transformations are accompanied by changes in crystal structure and
density.

Allotropic phases of neptunium as a function of temperature.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of neptunium are not
widely published due to the challenges associated with handling this highly radioactive
material. However, generalized methodologies for actinide metals can be described.

Density Measurement

The density of radioactive materials is often determined using a differential method based on
Archimedes' principle to account for small changes in volume. This involves weighing the
specimen in air and then in a liquid of known density. For highly radioactive samples, this
process is adapted for remote handling within a hot cell. An alternative method for regularly
shaped samples is to calculate the density from precise measurements of its mass and
dimensions.

Melting Point Determination

The melting point of actinide metals can be determined by various techniques, often requiring
small sample sizes. One common method involves heating the sample in a controlled
atmosphere furnace and observing the phase change through thermal analysis techniques
such as differential scanning calorimetry (DSC) or by direct visual observation using a high-
temperature microscope. The temperature is precisely measured using a thermocouple or
pyrometer.

Crystal Structure Analysis

The crystal structures of neptunium'’s allotropes are determined using X-ray diffraction (XRD). A
small sample of the metal is exposed to a beam of X-rays, and the resulting diffraction pattern
is analyzed to determine the arrangement of atoms within the crystal lattice. High-temperature
XRD is employed to study the crystal structures of the (3- and y-allotropes by heating the
sample in situ. Due to the radioactivity of neptunium, specialized sample holders and
containment are necessary to prevent contamination.
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Logical Relationships in Neptunium Research

The study of neptunium's physical properties is interconnected with its production, handling,
and theoretical modeling. The following diagram illustrates the logical workflow in neptunium
research.

Workflow from production to characterization and application of neptunium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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